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Ceforanide exerts its bactericidal effect by targeting the bacterial cell wall. The following diagram illustrates

its mechanism of action and the subsequent effect on bacterial cells.
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Its antibacterial spectrum is characteristic of second-generation cephalosporins, bridging the coverage of first

and third generations [1] [2].

Gram-Positive Coverage: Active against Staphylococcus aureus (except methicillin-resistant strains)
and most streptococci (excluding enterococci). However, it is less potent against staphylococci than

earlier cephalosporins like cefazolin or cefamandole [1] [2].
Gram-Negative Coverage: Superior to first-generation agents against several Enterobacteriaceae. It

is effective against Escherichia coli, Klebsiella pneumoniae, Salmonella, Shigella, Haemophilus
influenzae (including β-lactamase-producing strains), and Neisseria gonorrhoeae [3] [1] [2].

Notable Resistances: Lacks activity against Pseudomonas aeruginosa, Acinetobacter species,
Serratia species, Bacteroides fragilis, and many strains of Enterobacter, Proteus, and Providencia [1]

[2].

Pharmacokinetic Profile and Experimental Data
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Ceforanide's pharmacokinetics are characterized by linear kinetics over a dosing range of 250 mg to 1,000

mg, a relatively long half-life for its class, and primarily renal elimination [4] [1]. Key parameters from

human studies are summarized below.

Parameter Value / Finding Experimental Context

Bioavailability (IM) ~100% [4] Healthy male volunteers

Protein Binding ~80% [3] [5]

Elimination Half-life 2.5 - 3.0 hours [4] [1] Healthy adults

Primary Elimination Route Renal, unchanged drug [3] [4]

Urinary Recovery 85-95% within 24 hours [3] [1]

Effect of Probenecid No significant change in pharmacokinetics [6] Drug interaction study

Key Experimental Protocols:

Pharmacokinetic Study Design: Early phase studies involved healthy male volunteers receiving
single intravenous (30-min infusion) or intramuscular doses of 250, 500, and 1000 mg. Serum

concentrations were measured frequently post-dose to determine peak levels, half-life, and area
under the curve (AUC) [4].

Drug Interaction Study: The lack of interaction with probenecid was determined by comparing the
pharmacokinetics of intramuscular ceforanide administered with and without concurrent oral

probenecid. Parameters like renal clearance and serum concentration profiles showed no significant
alteration [6].

Clinical Efficacy and Regulatory Status

Therapeutic Applications: Ceforanide has demonstrated efficacy in clinical trials for respiratory
tract infections (like community-acquired pneumonia), skin and soft tissue infections, urinary
tract infections, bone and joint infections, and bacterial endocarditis caused by susceptible
organisms [1]. It was also effective as a surgical prophylaxis in open-heart surgery, vaginal

hysterectomy, and cholecystectomy [1].
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Dosing Regimen: Its relatively long half-life allowed for a convenient twice-daily administration
schedule, a practical advantage over some other cephalosporins requiring more frequent dosing [1]
[2].

Current Regulatory Status: Based on the available drug databases and FDA resources, ceforanide
is not currently approved for use in the United States [3]. The FDA's current recognized standards

for susceptibility testing (STIC) do not include breakpoints for ceforanide [7] [8].

Ceforanide serves as a historical example of a second-generation cephalosporin optimized for convenient

dosing. For modern drug development, its profile underscores the importance of spectrum coverage,

pharmacokinetics, and practical dosing schedules.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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